2-Fluoro-6-(2-bromobenzyloxy)-benzonitrile

• Molecular Formula: C14H9BrFNO
• Molecular Weight: 306.13 g/mol
• IUPAC Name: 2-[(2-bromophenyl)methoxy]-6-fluorobenzonitrile
• InChI: InChI=1S/C14H9BrFNO/c15-12-5-2-1-4-10(12)9-18-14-7-3-6-13(16)11(14)8-17/h1-7H,9H2
• InChI Key: MKTYTGPKPFTOPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C(=CC=C2)F)C#N)Br

Description

2-Fluoro-6-(2-bromobenzyloxy)-benzonitrile is a useful research compound. Its molecular formula is C14H9BrFNO and its molecular weight is 306.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (ice water) suspension of sodium hydride (222 mg; 5.0 mmol) in anhydrous DMF (4 mL) is added a solution of 2-bromobenzyl alcohol (941 mg; 5.0 mmol) in anhydrous DMF (5 mL) over 10 minutes. After allowing to room temperature over 45 minutes, this solution is added to a cold (ice water) stirred solution of 2,6-difluorobenzonitrile (703 mg; 5.0 mmol) in anhydrous DMF (3 mL), and allowed to room temperature over 4 hours. The reaction mixture is poured into ice water with vigorous stirring and the resulting solid is filtered, washed with water, and dried under vacuum at 40° C. for 3 hours to give 1.27 grams of 2-fluoro-6-(2-bromobenzyloxy)-benzonitrile.